Cas no 88562-22-5 (1,3-Cyclohexanedione, 2-(2,3,4-trichlorobenzoyl)-)

• Product Name: 1,3-Cyclohexanedione, 2-(2,3,4-trichlorobenzoyl)-
• CAS No: 88562-22-5
• MF: C₁₃H₉Cl₃O₃
• MW: 319.567761182785
• CID: 628603
• PubChem ID: 13983072
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 2-(2,3,4-trichlorobenzoyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 2-(2,3,4-trichlorobenzoyl)-
• 2-(2,3,4-trichlorobenzoyl)cyclohexane-1,3-dione
• SCHEMBL10376030
• DTXSID50553793
• 88562-22-5

• Inchi： 1S/C13H9Cl3O3/c14-7-5-4-6(11(15)12(7)16)13(19)10-8(17)2-1-3-9(10)18/h4-5,10H,1-3H2
• InChI Key： POOONNYFOAZNHK-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1C(C1C(CCCC1=O)=O)=O)Cl)Cl

Computed Properties

• Exact Mass: 317.961727g/mol
• Monoisotopic Mass: 317.961727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 51.2Ų